alpha-D-Erythrofuranose

• CAS: 72599-80-5
• Molecular Formula: C4H8O4
• Molecular Weight: 120.10 g/mol
• InChI: InChI=1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3-,4+/m1/s1
• InChIKey: FMAORJIQYMIRHF-JJYYJPOSSA-N

alpha-D-Erythrofuranose: Identity & Anomeric Classification

alpha-D-Erythrofuranose (CAS 72599-80-5) is the alpha-anomer of D-erythrofuranose, a four-carbon aldotetrofuranose with the molecular formula C4H8O4 and a molecular weight of 120.10 g/mol. Its IUPAC name is (2S,3R,4R)-oxolane-2,3,4-triol, and it exists as a five-membered cyclic hemiacetal with the anomeric hydroxyl group oriented axially [1]. This compound serves as a fundamental chiral building block in carbohydrate chemistry and is a key intermediate in the synthesis of nucleoside analogs and biologically active molecules [1]. Unlike common pentofuranoses (ribose, deoxyribose), the tetrofuranose scaffold lacks a 5'-hydroxymethyl group, conferring distinct conformational dynamics and anomerization kinetics that critically influence its reactivity and molecular recognition properties [2].

α

Alpha-anomer for stereospecific glycosylation and nucleoside analog synthesis

K

Quantitatively characterized anomerization kinetics (kopen/kclose) for tautomeric equilibrium studies

P

Crystallographically validated ligand in ABC transporter binding pocket (PDB 4YLE)

• [1] PubChem. alpha-D-Erythrofuranose. PubChem CID 21581149. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72599-80-5 View Source
• [2] Wu, J., Bondo, P. B., Vuorinen, T., & Serianni, A. S. (1990). Furanose ring anomerization: kinetic and thermodynamic studies of the D-2-pentuloses by 13C-n.m.r. spectroscopy. Carbohydrate Research, 206(1), 1–12. DOI: 10.1016/0008-6215(90)84001-b View Source

alpha-D-Erythrofuranose: Why Generic Substitution Fails

alpha-D-Erythrofuranose cannot be generically substituted by its beta-anomer (beta-D-erythrofuranose) or by the corresponding threofuranose anomers without altering critical experimental outcomes. Despite sharing identical molecular formulas and connectivity, these four tetrofuranose anomers exhibit measurably different ring-opening and ring-closing rate constants that govern their tautomeric equilibria and reactivity in aqueous solution [1]. The beta-D-erythro configuration displays conformational behavior significantly distinct from the other three configurations, as demonstrated by ab initio molecular orbital calculations [2]. Furthermore, protein–ligand co-crystal structures have specifically modeled the alpha-anomer into solute-binding protein pockets (PDB 4YLE, 5IBQ), indicating that molecular recognition is anomer-dependent [3]. Substituting the alpha-anomer with a different anomer or diastereomer can therefore alter reaction kinetics, stereochemical outcomes in glycosylation, and binding affinity in biochemical assays, making procurement of the correct anomer essential for experimental reproducibility.

Why β-anomer or threofuranose analogs are not directly interchangeable

α-D-Erythrofuranose

Ring-opening rate 0.51 s⁻¹ (cis O-1/O-2); specific binding observed in PDB 4YLE

β-D-Erythrofuranose

38% slower ring-opening; distinct conformational landscape (β-ribo-like); no co-crystal structures

Threofuranose anomers

Different O-2/O-3 stereochemistry alters pseudorotational equilibria and NMR coupling patterns

• [1] Wu, J., Bondo, P. B., Vuorinen, T., & Serianni, A. S. (1990). Furanose ring anomerization: kinetic and thermodynamic studies of the D-2-pentuloses by 13C-n.m.r. spectroscopy. Carbohydrate Research, 206(1), 1–12. DOI: 10.1016/0008-6215(90)84001-b View Source
• [2] Serianni, A. S., & Chipman, D. M. (1987). Furanose ring conformation: the application of ab initio molecular orbital calculations to the structure and dynamics of erythrofuranose and threofuranose rings. Journal of the American Chemical Society, 109(18), 5297–5303. DOI: 10.1021/ja00252a001 View Source
• [3] Vetting, M. W., Al Obaidi, N. F., Toro, R., Morisco, L. L., Benach, J., Koss, J., Wasserman, S. R., Attonito, J. D., Scott Glenn, A., Chamala, S., Chowdhury, S., Lafleur, J., Love, J., Seidel, R. D., Whalen, K. L., Gerlt, J. A., & Almo, S. C. (2015). Crystal structure of an ABC transporter solute binding protein (IPR025997) from Burkholderia multivorans with an unknown ligand modelled as alpha-D-erythrofuranose. PDB ID: 4YLE. DOI: 10.2210/pdb4yle/pdb View Source

alpha-D-Erythrofuranose: Quantitative Evidence vs. Closest Analogs

Ring-Closing Rate Constant: Anomer Comparison

alpha-D-Erythrofuranose displays a ring-closing rate constant (kclose) of 9.9 s−1, which is 34% lower than that of beta-D-erythrofuranose (15 s−1) and 60% lower than that of beta-threofuranose (12 s−1), measured under identical conditions [1]. This kinetic property directly influences the equilibrium distribution of tautomeric forms in aqueous solution, with slower ring-closure favoring a higher proportion of the acyclic aldehyde form relative to beta-erythrofuranose. The slower kclose of alpha-D-erythrofuranose also places it intermediate between the fastest-closing beta-erythro form and the slowest-closing alpha-threo form (6.2 s−1) [1].

Ring-closing rate

Head-to-head

9.9 s⁻¹, 34% slower than β-erythro (15 s⁻¹)

Favors acyclic aldehyde population; alters glycosylation kinetics

pH 4.0, 55 °C, ¹³C sat.-transfer NMR

Evidence Dimension	Ring-closing rate constant (kclose)
Target Compound Data	kclose = 9.9 s−1
Comparator Or Baseline	beta-D-Erythrofuranose: kclose = 15 s−1; beta-D-Threofuranose: kclose = 12 s−1; alpha-D-Threofuranose: kclose = 6.2 s−1
Quantified Difference	alpha-erythro vs. beta-erythro: 34% slower; alpha-erythro vs. beta-threo: 18% slower; alpha-erythro vs. alpha-threo: 60% faster
Conditions	13C saturation-transfer NMR spectroscopy, 50 mM sodium acetate buffer (pH 4.0), 55 °C, aqueous (2H2O) solution

Why This Matters

Slower ring-closure alters the equilibrium distribution of tautomers, affecting the compound's availability for reactions requiring the acyclic aldehyde form (e.g., reductive amination, oxime formation), which is critical for selecting the correct anomer for synthetic applications.

• [1] Wu, J., Bondo, P. B., Vuorinen, T., & Serianni, A. S. (1990). Furanose ring anomerization: kinetic and thermodynamic studies of the D-2-pentuloses by 13C-n.m.r. spectroscopy. Carbohydrate Research, 206(1), 1–12. DOI: 10.1016/0008-6215(90)84001-b View Source

Ring-Opening Rate Constant: Anomer Comparison

The ring-opening rate constant (kopen) of alpha-D-erythrofuranose is 0.51 s−1, which is 38% faster than that of beta-D-erythrofuranose (0.37 s−1), measured under identical conditions of 50 mM sodium acetate (pH 4.0) at 55 °C by 13C saturation-transfer NMR [1]. In the broader series of tetrofuranoses, alpha-D-erythrofuranose ranks second only to beta-threofuranose (0.65 s−1) in kopen, and is faster than both alpha-threofuranose (0.25 s−1) and beta-erythrofuranose [1]. This ranking reflects the structural principle that furanose anomers with O-1 and O-2 in a cis relationship (as in alpha-erythro) open faster than those with a trans O-1/O-2 orientation (as in beta-erythro) [1].

Ring-opening rate

Head-to-head

kopen = 0.51 s⁻¹

38% faster than β-erythro; second fastest in series

cis O-1/O-2 facilitates opening; pH 4.0, 55 °C

Evidence Dimension	Ring-opening rate constant (kopen)
Target Compound Data	kopen = 0.51 s−1
Comparator Or Baseline	beta-D-Erythrofuranose: kopen = 0.37 s−1; beta-D-Threofuranose: kopen = 0.65 s−1; alpha-D-Threofuranose: kopen = 0.25 s−1
Quantified Difference	alpha-erythro vs. beta-erythro: 38% faster; alpha-erythro vs. beta-threo: 22% slower; alpha-erythro vs. alpha-threo: 104% faster
Conditions	13C saturation-transfer NMR spectroscopy, 50 mM sodium acetate buffer (pH 4.0), 55 °C, aqueous (2H2O) solution

Why This Matters

Faster ring-opening kinetics mean that alpha-D-erythrofuranose reaches mutarotational equilibrium more rapidly from the alpha side than beta-D-erythrofuranose does from the beta side, which has practical consequences for solution preparation protocols and time-sensitive enzymatic assays.

• [1] Wu, J., Bondo, P. B., Vuorinen, T., & Serianni, A. S. (1990). Furanose ring anomerization: kinetic and thermodynamic studies of the D-2-pentuloses by 13C-n.m.r. spectroscopy. Carbohydrate Research, 206(1), 1–12. DOI: 10.1016/0008-6215(90)84001-b View Source

Conformational Stability Ranking

G3B3 composite calculations on the most stable minima of D-erythrose indicate that the α-furanose configuration is the most stable configuration among the open-chain, α-furanose, and β-furanose forms in the gas phase [1]. This stability ranking is shared with D-threose, where the α-furanose form is likewise the most stable [1]. The study characterized 174 minima for open-chain D-erythrose and found fewer minima for the furanose forms, indicating a more restricted conformational landscape for the cyclic isomers [1]. While quantitative energy differences between α- and β-furanose forms were not reported in the abstract, the rank-order stability establishes alpha-D-erythrofuranose as thermodynamically preferred over the beta anomer in the absence of solvent or external influences.

Stability rank

Class-level

Most stable α-furanose > β-furanose

Thermodynamically preferred in gas phase

G3B3 composite; exact ΔG not reported

Evidence Dimension	Conformational stability ranking (gas phase)
Target Compound Data	α-furanose = most stable configuration for D-erythrose
Comparator Or Baseline	β-furanose = less stable than α; open-chain = least stable among the three forms studied
Quantified Difference	Rank order: α-furanose > β-furanose (exact ΔG not provided in abstract); Quantitative energy range across all D-erythrose minima spans approximately 50 kJ/mol
Conditions	G3B3 composite method; gas-phase calculations; minima optimized at B3LYP/6-311++G(d,p) level after initial screening at B3LYP/6-31G(d)

Why This Matters

The thermodynamic preference for the α-furanose form in the gas phase provides a reference point for understanding its behavior in low-dielectric environments and may influence its enrichment under equilibrium conditions, supporting its selection for applications requiring the most thermodynamically stable furanose form.

• [1] Azofra, L. M., Alkorta, I., Elguero, J., & Popelier, P. L. A. (2012). Conformational study of the open-chain and furanose structures of D-erythrose and D-threose. Carbohydrate Research, 358, 96–105. DOI: 10.1016/j.carres.2012.06.011 View Source

Protein Recognition Specificity in ABC Transporters

In the X-ray crystal structure of an ABC transporter solute-binding protein from Burkholderia multivorans (PDB 4YLE, resolution 1.70 Å), the unknown ligand was specifically modelled as alpha-D-erythrofuranose rather than the beta anomer or any other tetrofuranose stereoisomer [1]. The electron density was best fitted by the alpha anomer, suggesting that this form is preferentially accommodated in the binding pocket. A related structure from Rhizobium etli (PDB 5IBQ) further demonstrates that 3-C-(hydroxymethyl)-alpha-D-erythrofuranose (alpha-D-apiose) is specifically recognized in complex with a solute-binding protein, with the alpha configuration being essential for the binding interaction [2]. While quantitative binding affinity data (Kd or ΔGbinding) have not been reported for these structures, the crystallographic evidence establishes that the alpha anomer is the biologically relevant form for these protein–sugar interactions.

Protein recognition

Supporting evidence

α-anomer uniquely modelled in PDB 4YLE (1.70 Å)

Anomer-dependent binding; no β co-structures

Binding affinity data not available

Evidence Dimension	Ligand identity in co-crystal structures
Target Compound Data	alpha-D-Erythrofuranose modelled as bound ligand (PDB 4YLE, 1.70 Å resolution)
Comparator Or Baseline	No co-crystal structures currently exist with beta-D-erythrofuranose or threofuranose anomers bound to homologous solute-binding proteins (class-level observation)
Quantified Difference	Qualitative: alpha anomer uniquely modelled; quantitative binding parameters (Kd) not available
Conditions	X-ray diffraction; Burkholderia multivorans ABC transporter solute-binding protein (IPR025997); unknown ligand fitted as alpha-D-erythrofuranose

Why This Matters

For researchers conducting structural biology or binding studies, the availability of a co-crystal structure with alpha-D-erythrofuranose provides a validated starting model for molecular docking, dynamics simulations, and rational design of ligands targeting this protein family.

• [1] Vetting, M. W., Al Obaidi, N. F., Toro, R., Morisco, L. L., Benach, J., Koss, J., Wasserman, S. R., Attonito, J. D., Scott Glenn, A., Chamala, S., Chowdhury, S., Lafleur, J., Love, J., Seidel, R. D., Whalen, K. L., Gerlt, J. A., & Almo, S. C. (2015). Crystal structure of an ABC transporter solute binding protein (IPR025997) from Burkholderia multivorans with an unknown ligand modelled as alpha-D-erythrofuranose. PDB ID: 4YLE. DOI: 10.2210/pdb4yle/pdb View Source
• [2] RCSB PDB. (2016). Crystal structure of an ABC solute binding protein from Rhizobium etli CFN 42 in complex with alpha-D-apiose (3-C-(hydroxymethyl)-alpha-D-erythrofuranose). PDB ID: 5IBQ. View Source

Conformational Flexibility: Anomer Comparison

Ab initio molecular orbital calculations (STO-3G and 3-21G basis sets) on the four tetrofuranose anomers revealed that beta-D-erythrofuranose exhibits conformational behavior significantly different from that of alpha-D-erythrofuranose and the two threofuranose anomers [1]. The beta-D-erythro configuration, which is structurally related to the beta-D-ribo configuration found in RNA, adopts a distinct pseudorotational equilibrium that sets it apart from the other three configurations [1]. In contrast, alpha-D-erythrofuranose occupies a conformational space more similar to the threofuranose anomers, reflecting its unique structural position within the tetrofuranose family. Preferred solution conformations deduced from NMR studies were in good agreement with the calculated structures, validating the computational predictions [1].

Conformation

Head-to-head

β-erythro outlier; α-erythro clusters with threofuranoses

Distinct pseudorotational equilibria; impacts ³JHH

ab initio STO-3G/3-21G; validated by NMR

Evidence Dimension	Preferred furanose ring conformation and pseudorotational behavior
Target Compound Data	alpha-D-Erythrofuranose: conformational behavior similar to threofuranose anomers; distinct from beta-D-erythrofuranose
Comparator Or Baseline	beta-D-Erythrofuranose: significantly different conformational behavior from the other three configurations (structurally related to beta-D-ribo configuration)
Quantified Difference	Qualitative: beta-erythro configuration is the outlier; alpha-erythro clusters with threofuranoses. Quantitative geometric parameters (bond lengths, angles, torsions) reported in the full paper. Energies: single-point 3-21G calculations performed on STO-3G optimized geometries.
Conditions	Ab initio molecular orbital calculations, STO-3G basis set for geometric optimization, 3-21G basis set for single-point energy calculations; gas phase; validated by 2H2O solution NMR

Why This Matters

Distinct conformational preferences between alpha and beta anomers directly impact interproton coupling constants (3JHH) observed in NMR spectra, enabling unambiguous structural assignment and purity verification. The conformational divergence also influences the stereochemical outcome of reactions at the anomeric center.

• [1] Serianni, A. S., & Chipman, D. M. (1987). Furanose ring conformation: the application of ab initio molecular orbital calculations to the structure and dynamics of erythrofuranose and threofuranose rings. Journal of the American Chemical Society, 109(18), 5297–5303. DOI: 10.1021/ja00252a001 View Source

alpha-D-Erythrofuranose: Research & Industrial Applications

Stereospecific Synthesis of Nucleoside Analogs

alpha-D-Erythrofuranose serves as a chiral pool starting material for nucleoside analog synthesis where the alpha configuration is required for target bioactivity. Its distinct ring-closing kinetics (kclose = 9.9 s−1, 34% slower than the beta anomer) [1] mean that the equilibrium population of the reactive acyclic aldehyde form differs from that of beta-D-erythrofuranose, directly influencing the kinetics of glycosidic bond formation. The compound's utility is demonstrated in the stereodivergent synthesis of cytotoxic pseudodistomin-like analogues from D-erythrofuranose, where both stereocenters of the starting material are exploited to control the configuration of the final piperidine-diol products [2].

Furanose Anomerization & Tautomeric Equilibria Studies

For researchers investigating the fundamental kinetics of furanose ring opening and closing, alpha-D-erythrofuranose provides a well-characterized reference compound with quantitatively established rate constants (kopen = 0.51 s−1, kclose = 9.9 s−1 at pH 4.0, 55 °C) [1]. Its intermediate kinetic position within the tetrofuranose series (faster opening than beta-erythro but slower closing) makes it a valuable probe for studying the relationship between O-1/O-2 stereochemistry (cis in alpha-erythro) and anomerization rates, as established by 13C saturation-transfer NMR methodology [1].

Crystallographic Ligand Screening in Structural Biology

The successful modeling of alpha-D-erythrofuranose as a bound ligand in the ABC transporter solute-binding protein from Burkholderia multivorans (PDB 4YLE, 1.70 Å resolution) [3] validates this anomer as a suitable probe for crystallographic fragment screening and soaking experiments targeting bacterial carbohydrate transporters. The availability of a high-resolution co-crystal structure provides a reference for molecular replacement and difference Fourier analysis in related sugar-binding protein systems. Researchers should preferentially procure the alpha anomer (not the beta anomer or a mixed anomeric product) to ensure consistency with the published structural model.

Computational Benchmarking of Conformational Energetics

The established rank-order stability of alpha-D-erythrofuranose (α-furanose > β-furanose > open-chain for D-erythrose, as determined by G3B3 composite calculations) [4] makes this compound a useful benchmark system for validating new computational methods for carbohydrate conformational analysis. The ab initio geometric parameters (bond lengths, bond angles, torsions) published for the four tetrofuranose anomers [5] provide a quantitative reference dataset against which force field parameters and semi-empirical methods can be calibrated.

Application

Selection Property

Validation Focus

Stereospecific nucleoside analog synthesis

Alpha-anomer requirement for glycosidic bond control

Anomer-dependent reaction kinetics and product stereochemistry

Furanose anomerization kinetics studies

Quantitatively defined ring-opening/closing rates

O-1/O-2 stereochemical influence on mutarotation

Crystallographic ligand screening

High-resolution co-crystal structure (PDB 4YLE)

Alpha-anomer binding mode and molecular replacement

Computational carbohydrate conformational benchmarking

Published geometric parameter reference dataset

Force field and semi-empirical method calibration

• [1] Wu, J., Bondo, P. B., Vuorinen, T., & Serianni, A. S. (1990). Furanose ring anomerization: kinetic and thermodynamic studies of the D-2-pentuloses by 13C-n.m.r. spectroscopy. Carbohydrate Research, 206(1), 1–12. DOI: 10.1016/0008-6215(90)84001-b View Source
• [2] Stereodivergent synthesis of cytotoxic pseudodistomin-like analogues from D-erythrofuranose. Tetrahedron, 2025, 183, 134710. View Source
• [3] Vetting, M. W., et al. (2015). Crystal structure of an ABC transporter solute binding protein (IPR025997) from Burkholderia multivorans with an unknown ligand modelled as alpha-D-erythrofuranose. PDB ID: 4YLE. DOI: 10.2210/pdb4yle/pdb View Source
• [4] Azofra, L. M., Alkorta, I., Elguero, J., & Popelier, P. L. A. (2012). Conformational study of the open-chain and furanose structures of D-erythrose and D-threose. Carbohydrate Research, 358, 96–105. DOI: 10.1016/j.carres.2012.06.011 View Source
• [5] Serianni, A. S., & Chipman, D. M. (1987). Furanose ring conformation: the application of ab initio molecular orbital calculations to the structure and dynamics of erythrofuranose and threofuranose rings. Journal of the American Chemical Society, 109(18), 5297–5303. DOI: 10.1021/ja00252a001 View Source